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Compound of Interest

Compound Name: disodium;2-ethoxyethyl phosphate

Cat. No.: B13447346

Get Quote

This guide provides a comprehensive technical overview of ethoxy-substituted

organophosphates, a significant class of compounds with diverse applications and profound

biological effects. From their synthesis and intricate mechanism of action to their roles in

agriculture, toxicology, and potential therapeutic development, this document serves as an in-

depth resource for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Ethoxy Group
in Organophosphate Chemistry
Organophosphorus compounds, characterized by a central phosphorus atom, represent a vast

and versatile area of organic chemistry.[1] The introduction of ethoxy (–O–CH₂CH₃)

substituents onto the phosphorus center profoundly influences the physicochemical and

biological properties of these molecules.[2] The ethoxy group, with its specific size,

electronegativity, and metabolic fate, imparts a unique profile of reactivity, selectivity, and

toxicity.[3]
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Historically, the development of organophosphates, including ethoxy-substituted variants,

accelerated during World War II, leading to the creation of both potent insecticides and highly

toxic chemical warfare agents.[1] Today, their primary applications lie in agriculture as

pesticides, but their unique mode of action continues to be a subject of intense study for

toxicologists and drug developers alike.[4] This guide will delve into the core scientific principles

governing this important class of molecules.

Synthesis of Ethoxy-Substituted Organophosphates
The synthesis of ethoxy-substituted organophosphates typically involves the reaction of a

phosphorus-containing precursor with ethanol or an ethoxide source.[1] A common strategy is

the Michaelis-Arbuzov reaction, which is a cornerstone in the formation of carbon-phosphorus

bonds.[1]

General Synthetic Approach: The Michaelis-Arbuzov
Reaction
The Michaelis-Arbuzov reaction provides a versatile method for the synthesis of phosphonates.

A generalized scheme is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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